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Compound of Interest

Compound Name: VLX600

CAS No.: 5625-13-8

Cat. No.: B1657323

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal protocols for the

investigational anti-cancer agent VLX600. Adherence to these guidelines is critical to ensure

personnel safety and maintain experimental integrity.

Immediate Safety Information
VLX600 is a hazardous chemical that requires careful handling. The primary hazards

associated with VLX600 are:

Acute Oral Toxicity: Harmful if swallowed.

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Personnel handling VLX600 must be trained in handling cytotoxic compounds and familiar with

the procedures outlined in this guide.
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A comprehensive approach to personal protection is mandatory when handling VLX600 in any

form (powder or solution). The minimum required PPE includes:

PPE Component Specification Rationale

Gloves

Chemically resistant,

disposable (e.g., double-

gloved nitrile)

To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Lab Coat
Disposable, solid-front, back-

closing gown

To protect skin and clothing

from contamination.

Respiratory Protection

Required when handling the

powder form outside of a

certified chemical fume hood

To prevent inhalation of the

powder.

Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.

Inhalation (Powder) Move the individual to fresh air.

Ingestion Do not induce vomiting.

Spill

Small spills should be absorbed with inert

material and placed in a sealed container for

disposal. Large spills require specialized

cleanup procedures.
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In all cases of exposure or significant spills, seek immediate medical attention and report the

incident to the appropriate safety officer.

Operational Plan: Handling and Storage
Reconstitution and Dilution
VLX600 is typically supplied as a powder. All manipulations involving the powder form must be

conducted in a certified chemical fume hood to prevent inhalation.

Detailed Protocol for Reconstitution:

Preparation: Before opening the vial, allow it to equilibrate to room temperature to prevent

condensation. Assemble all necessary materials inside the chemical fume hood.

Solvent Selection: VLX600 is soluble in DMSO.

Reconstitution: Carefully add the appropriate volume of DMSO to the vial to achieve the

desired stock concentration.

Dissolution: Gently agitate the vial until the powder is completely dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.

Storage
Proper storage is crucial to maintain the stability and integrity of VLX600.

Form Storage Temperature Storage Conditions

Powder -20°C
In a tightly sealed container,

protected from light.

Stock Solution (in DMSO) -80°C
In small aliquots to avoid

repeated freeze-thaw cycles.

Disposal Plan
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All materials contaminated with VLX600 are considered hazardous waste and must be

disposed of according to institutional and local regulations for cytotoxic waste.

Waste Type Disposal Procedure

Unused VLX600 Powder Dispose of as hazardous chemical waste.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed hazardous waste

container.

Contaminated PPE
Place in a designated, sealed hazardous waste

container.

Liquid Waste (e.g., cell culture media containing

VLX600)

Collect in a clearly labeled, sealed hazardous

waste container. Do not pour down the drain.

Experimental Protocols
The following table summarizes typical experimental conditions for VLX600, based on

published research.

Cell Line
VLX600
Concentration

Incubation
Time

Assay Reference

HCT116 (human

colon carcinoma)
6 µM Not specified

Cell viability,

clonogenicity,

gene expression

[1]

HT-29 (human

colon

adenocarcinoma)

Not specified Not specified
Tumor growth in

xenograft models
[1]

Neuroblastoma

cell lines
Not specified Not specified

Mitochondrial

respiration, cell

death, glycolysis

[2]

Detailed Methodologies:
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Researchers utilizing VLX600 have employed a variety of techniques to assess its effects on

cancer cells. A common approach involves treating cancer cell lines with VLX600 and then

evaluating cellular responses. For example, in studies with HCT116 cells, researchers

assessed changes in cell viability and the ability of single cells to form colonies (clonogenicity)

after treatment with VLX600.[1] Gene expression analysis was also used to understand the

cellular pathways affected by the compound.[1] In neuroblastoma cells, the effects of VLX600
on mitochondrial function were investigated by measuring oxygen consumption rates.[2]

Mechanism of Action and Signaling Pathway
VLX600 is an iron chelator that targets the metabolic vulnerabilities of cancer cells, particularly

those in the nutrient-deprived and hypoxic cores of solid tumors.[3][4] Its primary mechanism of

action involves the inhibition of mitochondrial respiration, leading to a bioenergetic crisis and

subsequent cell death.[1]
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Caption: Mechanism of action of VLX600.
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This guide is intended to provide essential information for the safe handling of VLX600. Always

consult your institution's specific safety protocols and the most recent Safety Data Sheet (SDS)

before beginning any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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